4-[(2-{(Z)-[1-(4-ethoxyphenyl)-5-oxo-2-thioxoimidazolidin-4-ylidene]methyl}phenoxy)methyl]benzoic acid

• Molecular Formula: C26H22N2O5S
• Molecular Weight: 474.5 g/mol
• IUPAC Name: 4-[[2-[(Z)-[1-(4-ethoxyphenyl)-5-oxo-2-sulfanylideneimidazolidin-4-ylidene]methyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C26H22N2O5S/c1-2-32-21-13-11-20(12-14-21)28-24(29)22(27-26(28)34)15-19-5-3-4-6-23(19)33-16-17-7-9-18(10-8-17)25(30)31/h3-15H,2,16H2,1H3,(H,27,34)(H,30,31)/b22-15-
• InChI Key: FHXGQLKYGFXACI-JCMHNJIXSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3OCC4=CC=C(C=C4)C(=O)O)/NC2=S
• SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3OCC4=CC=C(C=C4)C(=O)O)NC2=S

Description

4-[(2-{(Z)-[1-(4-ethoxyphenyl)-5-oxo-2-thioxoimidazolidin-4-ylidene]methyl}phenoxy)methyl]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is also known as ETP-46321 and belongs to the class of thioxoimidazolidinone derivatives.

Mechanism of Action

The mechanism of action of ETP-46321 involves the inhibition of the enzyme, aldehyde dehydrogenase 1A3 (ALDH1A3). ALDH1A3 is an enzyme that plays a critical role in cancer stem cell maintenance and tumor initiation. Inhibition of ALDH1A3 by ETP-46321 leads to the depletion of cancer stem cells and the inhibition of tumor growth. Additionally, ETP-46321 has been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cancer.
Biochemical and Physiological Effects:
ETP-46321 has been found to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cancer stem cell growth, and inhibit tumor growth. ETP-46321 has also been found to exhibit anti-inflammatory properties and may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using ETP-46321 in lab experiments include its potent anticancer activity, its ability to inhibit cancer stem cells, and its potential therapeutic applications in the treatment of inflammatory diseases. However, there are also some limitations to using ETP-46321 in lab experiments. One limitation is that it is a relatively new compound, and its long-term safety and toxicity have not been fully established. Another limitation is that the synthesis method of ETP-46321 is complex and may not be suitable for large-scale production.

Future Directions

There are several future directions for the scientific research of ETP-46321. One direction is to further investigate its potential therapeutic applications in the treatment of inflammatory diseases. Another direction is to study the long-term safety and toxicity of ETP-46321. Additionally, further research is needed to optimize the synthesis method of ETP-46321 to make it more suitable for large-scale production. Finally, the potential of ETP-46321 as a chemotherapeutic agent for cancer treatment needs to be explored further in preclinical and clinical studies.
Conclusion:
In conclusion, ETP-46321 is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. Its potent anticancer activity, ability to inhibit cancer stem cells, and potential therapeutic applications in the treatment of inflammatory diseases make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential limitations.

Synthesis Methods

The synthesis of ETP-46321 involves a multi-step process that includes the reaction of 4-[(2-bromoethyl) phenoxy] methyl benzoic acid with 1-(4-ethoxyphenyl)-2-thiourea in the presence of a base. This reaction forms the intermediate compound, which is then treated with potassium hydroxide to form the final product, ETP-46321. The synthesis method of ETP-46321 is a crucial step in its scientific research application.

Scientific Research Applications

ETP-46321 has gained significant attention in scientific research due to its potential pharmacological properties. It has been found to exhibit anticancer activity against various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. ETP-46321 has also been studied for its potential to inhibit the growth of cancer stem cells, which are responsible for the recurrence of cancer and resistance to chemotherapy. Additionally, ETP-46321 has been found to exhibit anti-inflammatory properties and may have potential therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis.